OSU-03012 OSU-03012 OSU03012; also known as AR12, is an orally available, targeted anti-cancer agent that has been shown in pre-clinical studies to inhibit PDK-1, a protein in the PI3K/Akt pathway that is involved in the growth and proliferation of cells, including cancer cells. AR-12 may also cause cell death through the induction of stress in the endoplasmic reticulum. We are currently conducting a multi-centered Phase I clinical study of AR-12 in adult patients with advanced or recurrent solid tumors or lymphoma.
Brand Name: Vulcanchem
CAS No.: 742112-33-0 (free base)
Catalog No.: VC1096819
InChI: InChI=1S/C26H19F3N4O/c27-26(28,29)24-14-23(33(32-24)20-10-8-19(9-11-20)31-25(34)15-30)18-7-12-22-17(13-18)6-5-16-3-1-2-4-21(16)22/h1-14H,15,30H2,(H,31,34)
SMILES: O=C(NC1=CC=C(N2N=C(C(F)(F)F)C=C2C3=CC=C4C5=CC=CC=C5C=CC4=C3)C=C1)CN
Molecular Formula: C26H19F3N4O
Molecular Weight: 460.45

OSU-03012

* For research use only. Not for human or veterinary use.

CAS No.: 742112-33-0 (free base)

Inhibitors

Catalog No.: VC1096819

Molecular Formula: C26H19F3N4O

Molecular Weight: 460.45

Purity: >98% (or refer to the Certificate of Analysis)

OSU-03012 - 742112-33-0 (free base)

CAS No. 742112-33-0 (free base)
Product Name OSU-03012
IUPAC Name 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide
Synonyms AR12; AR-12; AR 12; OSU03012; OSU-03012; OSU 03012.
Molecular Formula C26H19F3N4O
Molecular Weight 460.45
InChI InChI=1S/C26H19F3N4O/c27-26(28,29)24-14-23(33(32-24)20-10-8-19(9-11-20)31-25(34)15-30)18-7-12-22-17(13-18)6-5-16-3-1-2-4-21(16)22/h1-14H,15,30H2,(H,31,34)
InChIKey YULUCECVQOCQFQ-UHFFFAOYSA-N
SMILES O=C(NC1=CC=C(N2N=C(C(F)(F)F)C=C2C3=CC=C4C5=CC=CC=C5C=CC4=C3)C=C1)CN
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility soluble in DMSO, not soluble in water.
Description OSU03012; also known as AR12, is an orally available, targeted anti-cancer agent that has been shown in pre-clinical studies to inhibit PDK-1, a protein in the PI3K/Akt pathway that is involved in the growth and proliferation of cells, including cancer cells. AR-12 may also cause cell death through the induction of stress in the endoplasmic reticulum. We are currently conducting a multi-centered Phase I clinical study of AR-12 in adult patients with advanced or recurrent solid tumors or lymphoma.
References 1: Kuo WW, Weng JR, Huang CY, Tsai CH, Liu WH, Wen CH, Tsai SC, Wu CH. Exploring the molecular mechanisms of OSU-03012 on vascular smooth muscle cell proliferation. Mol Cell Biochem. 2010 Jul 13. [Epub ahead of print] PubMed PMID: 20625798.
2: Hamed HA, Yacoub A, Park MA, Eulitt P, Sarkar D, Dimitriev IP, Chen CS, Grant S, Curiel DT, Fisher PB, Dent P. OSU-03012 enhances Ad.mda-7-induced GBM cell killing via ER stress and autophagy and by decreasing expression of mitochondrial protective proteins. Cancer Biol Ther. 2010 Apr 4;9(7). [Epub ahead of print] PubMed PMID: 20107314; PubMed Central PMCID: PMC2888700.
3: Bai LY, Weng JR, Tsai CH, Sargeant A, Lin CW, Chiu CF. OSU-03012 sensitizes TIB-196 myeloma cells to imatinib mesylate via AMP-activated protein kinase and STAT3 pathways. Leuk Res. 2010 Jun;34(6):816-20. Epub 2009 Dec 14. PubMed PMID: 20006997.
4: Chiu HC, Soni S, Kulp SK, Curry H, Wang D, Gunn JS, Schlesinger LS, Chen CS. Eradication of intracellular Francisella tularensis in THP-1 human macrophages with a novel autophagy inducing agent. J Biomed Sci. 2009 Dec 9;16:110. PubMed PMID: 20003180; PubMed Central PMCID: PMC2801672.
5: Ghavami S, Hashemi M, Ande SR, Yeganeh B, Xiao W, Eshraghi M, Bus CJ, Kadkhoda K, Wiechec E, Halayko AJ, Los M. Apoptosis and cancer: mutations within caspase genes. J Med Genet. 2009 Aug;46(8):497-510. Epub 2009 Jun 7. Review. PubMed PMID: 19505876.
6: Lee TX, Packer MD, Huang J, Akhmametyeva EM, Kulp SK, Chen CS, Giovannini M, Jacob A, Welling DB, Chang LS. Growth inhibitory and anti-tumour activities of OSU-03012, a novel PDK-1 inhibitor, on vestibular schwannoma and malignant schwannoma cells. Eur J Cancer. 2009 Jun;45(9):1709-20. Epub 2009 Apr 7. PubMed PMID: 19359162; PubMed Central PMCID: PMC2692816.
7: Gao M, Yeh PY, Lu YS, Hsu CH, Chen KF, Lee WC, Feng WC, Chen CS, Kuo ML, Cheng AL. OSU-03012, a novel celecoxib derivative, induces reactive oxygen species-related autophagy in hepatocellular carcinoma. Cancer Res. 2008 Nov 15;68(22):9348-57. PubMed PMID: 19010909.
8: Ding H, Han C, Guo D, Wang D, Duan W, Chen CS, D'Ambrosio SM. Sensitivity to the non-COX inhibiting celecoxib derivative, OSU03012, is p21(WAF1/CIP1) dependent. Int J Cancer. 2008 Dec 15;123(12):2931-8. PubMed PMID: 18798266; PubMed Central PMCID: PMC2605165.
9: Ding H, Han C, Guo D, Wang D, Chen CS, D'Ambrosio SM. OSU03012 activates Erk1/2 and Cdks leading to the accumulation of cells in the S-phase and apoptosis. Int J Cancer. 2008 Dec 15;123(12):2923-30. PubMed PMID: 18798257.
10: Weng SC, Kashida Y, Kulp SK, Wang D, Brueggemeier RW, Shapiro CL, Chen CS. Sensitizing estrogen receptor-negative breast cancer cells to tamoxifen with OSU-03012, a novel celecoxib-derived phosphoinositide-dependent protein kinase-1/Akt signaling inhibitor. Mol Cancer Ther. 2008 Apr;7(4):800-8. PubMed PMID: 18413793.
  

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

18.0152 g/mol